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Compound of Interest

Compound Name: 0-(3-Methoxypropyl)homoserine
Cat. No.: B13638204
Get Quote

Part 1: Strategic Overview
Introduction

O-(3-Methoxypropyl)-L-homoserine is a non-canonical amino acid (ncAA) structurally
analogous to L-methionine. By replacing the thioether sulfur of methionine with an oxygen atom
and extending the alkyl chain, researchers can probe hydrogen bonding networks, alter
metabolic stability, or utilize the molecule as a bio-orthogonal handle in protein engineering.

The Synthetic Challenge: Lactonization

The direct alkylation of L-homoserine is chemically non-viable due to the rapid intramolecular
cyclization of the hydroxyl side chain onto the activated carboxyl group, forming L-homoserine
lactone. This side reaction is thermodynamically favored under acidic or activating conditions.

The Solution: A "Double-Lock™ Protection Strategy. To synthesize the target ether with high
enantiomeric excess (

), we employ an orthogonal protection scheme:

e N-Terminus: Protected with tert-butyloxycarbonyl (Boc) to prevent N-alkylation.
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o C-Terminus: Protected as a tert-butyl ester (

). This steric bulk prevents lactonization and allows for simultaneous global deprotection with
the Boc group in the final step.

Part 2: Visual Workflow (Pathway Logic)

The following diagram illustrates the critical decision points and reaction flow, ensuring the
preservation of chirality.

Click to download full resolution via product page

Caption: Figure 1. Modular synthesis pathway utilizing a double-protection strategy to bypass
the thermodynamic trap of lactonization.

Part 3: Detailed Experimental Protocols
Phase I: Scaffold Preparation (Protection)

Note: If commercially available, start with N-Boc-L-homoserine tert-butyl ester to skip to Phase
Il.

Reagents:

e L-Homoserine (purity

)

 Di-tert-butyl dicarbonate (
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)1

« tert-Butyl alcohol (
)I2IE]
e EDC
HCI (Coupling agent)
o DMAP (Catalyst)

Protocol:

o N-Protection: Dissolve L-homoserine (10 mmol) in 1:1 Dioxane/Water (50 mL). Add 1M
NaOH to adjust pH to 9.0. Slowly add

(1.1 eq) at
. Stir at RT for 12h.[4] Acidify with KHSO4 to pH 2, extract with EtOAc.
e C-Protection: Dissolve N-Boc-L-homoserine (from step 1) in dry DCM (30 mL). Add
(5 eq), EDC
HCI (1.2 eq), and DMAP (0.1 eq). Stir at RT for 16h.

o Validation: TLC (Hexane:EtOAc 3:1). The product should move significantly higher (

) than the acid.

o Purification: Flash chromatography on silica gel.

Phase II: The Critical Etherification (O-Alkylation)

This step utilizes a Williamson ether synthesis. The choice of base (NaH) requires strict
anhydrous conditions to prevent hydrolysis of the ester.

Reagents:

e N-Boc-L-homoserine tert-butyl ester (1.0 eq)
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1-Bromo-3-methoxypropane (1.5 eq) [CAS: 36865-41-5]

Sodium Hydride (NaH, 60% dispersion in oil) (1.2 eq)

Tetrabutylammonium iodide (TBAI) (0.1 eq) - Catalyst

Anhydrous DMF (Solvent)

Step-by-Step:

Setup: Flame-dry a 2-neck round bottom flask under Argon.

Solubilization: Dissolve the protected homoserine scaffold (2.0 g, 7.2 mmol) in anhydrous
DMF (20 mL). Cool to

in an ice bath.

Deprotonation: Add NaH (345 mg, 8.6 mmol) portion-wise over 15 minutes.

o Observation: Gas evolution (

) will occur. Stir at

for 30 mins until evolution ceases.

Alkylation: Add 1-bromo-3-methoxypropane (1.65 g, 10.8 mmol) dropwise via syringe. Add
TBAI (260 mg) to catalyze the substitution.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12—18 hours.

o Monitoring: Check via TLC.[3] The starting material spot should disappear.

Quench: Cool to

. Carefully add saturated
solution (10 mL) to quench excess hydride.

Workup: Dilute with water (50 mL) and extract with Diethyl Ether (
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mL). Wash combined organics with Brine (
), dry over
, and concentrate in vacuo.

« Purification: Silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

o Yield Expectation: 65—75% as a clear oil.

Phase lll: Global Deprotection & Isolation

Simultaneous removal of the Boc (amine) and t-Butyl (carboxyl) groups.
Reagents:

» Trifluoroacetic acid (TFA)

 Triisopropylsilane (TIPS) - Scavenger

¢ Dichloromethane (DCM)

Protocol:

Dissolve the alkylated intermediate in DCM (10 mL).

e Add a "Cleavage Cocktail": TFA:DCM:TIPS (50:45:5 v/v).

o Stir at RT for 2-3 hours.

« |solation: Remove volatiles under reduced pressure (Rotavap).

» Precipitation: Add cold Diethyl Ether to the oily residue. Triturate vigorously to precipitate the
product as the Trifluoroacetate salt.

» Final Purification: Reverse-phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1%
TFA). Lyophilize to obtain the white powder.

Part 4: Quality Control & Data Specifications
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Analytical Expectations

Parameter Specification Method

White to off-white hygroscopic

Appearance Visual
powder
Purity HPLC (210 nm)
_ 3.35 (s, 3H,
Identity (
) or
NMR) ’

3.5-3.6 (m, side chain ethers)

Mass Spec consistent with calc.[3] mass ESI-MS
(approx 192.1 Da)

Chiral Purity Chiral HPLC

Troubleshooting Guide
e Problem: Low yield in Step 2 (Alkylation).

o Root Cause:[5][6][7][8][9][10] Moisture in DMF or old NaH.
o Fix: Distill DMF over
and use fresh NaH.
e Problem: Racemization (Loss of optical activity).
o Root Cause:[5][6][7][8][9][10] Over-heating during NaH deprotonation.
o Fix: Strictly maintain

during base addition. Consider using Silver Oxide (

) as a milder, non-basic alternative if racemization persists [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: High-Fidelity Synthesis of O-(3-
Methoxypropyl)-L-homoserine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13638204/docs#application-note-high-fidelity-
synthesis-of-0-3-methoxypropyl-I-homoserine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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